Cas no 1105199-53-8 (3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole)

• Product Name: 3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole
• CAS No: 1105199-53-8
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5386001
• Update Time: 2025-05-20

3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-5-[(2,4,5-trimethylphenyl)sulfonylmethyl]-1,2,4-oxadiazole
• 3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole

• Inchi： 1S/C19H20N2O3S/c1-12-7-5-6-8-16(12)19-20-18(24-21-19)11-25(22,23)17-10-14(3)13(2)9-15(17)4/h5-10H,11H2,1-4H3
• InChI Key： UBUSULCFDFEVPQ-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC(C)=C(C)C=C2C)(=O)=O)=NC(C2=CC=CC=C2C)=N1

Additional information on 3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole

3-(2-Methylphenyl)-5-[(2,4,5-Trimethylbenzenesulfonyl)methyl]-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole, with the CAS number 1105199-53-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, properties, and the latest research findings that highlight its significance in contemporary scientific studies.

The molecular structure of 3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole is characterized by a 1,2,4-oxadiazole ring system. This heterocyclic structure is fused with a 3-(2-methylphenyl) group and a 5-(substituted sulfonylmethyl) group. The presence of the sulfonyl group (SO₂) introduces significant electronic and steric effects into the molecule. Recent studies have shown that these effects can be exploited to enhance the compound's stability and reactivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole core. One of the most efficient methods reported in recent literature involves the condensation of 1H-1,2,4-oxadiazole with appropriate substituted aromatic aldehydes or ketones. The introduction of the sulfonylmethyl group is achieved through nucleophilic substitution or coupling reactions under controlled conditions. Researchers have optimized these steps to achieve high yields and purity levels.

One of the most intriguing aspects of this compound is its electronic properties. The oxadiazole ring is known for its aromaticity and conjugation capabilities, which are further modulated by the substituents attached to it. Recent computational studies have revealed that the electron-withdrawing nature of the sulfonyl group enhances the molecule's ability to act as an electron-deficient system. This property makes it a promising candidate for applications in organic electronics and optoelectronic devices.

In terms of applications, 3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole has shown potential in several areas. For instance, it has been investigated as a precursor for advanced materials such as polymers and coordination complexes. Its ability to form stable metal complexes has led to its use in catalytic processes and sensing applications.

Recent research has also explored its role in biological systems. Studies have demonstrated that this compound exhibits moderate to high activity against certain enzymes and cellular targets. While further investigation is required to fully understand its pharmacokinetic properties and toxicity profiles, these findings suggest that it could serve as a lead compound in drug discovery efforts.

The environmental impact of this compound is another area of interest for researchers. Given its complex structure and functional groups, understanding its biodegradability and persistence in natural environments is crucial for assessing its safety profile. Preliminary studies indicate that under certain conditions, it undergoes slow degradation via hydrolytic pathways.

In conclusion,3-(2-methylphenyl)-5-[(2,4,5-trimethylbenzenesulfonyl)methyl]-1,2,4-oxadiazole) stands out as a versatile molecule with diverse potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development efforts.